Cas no 2229440-20-2 (3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229440-20-2
• MF: C₁₄H₂₁F₂N
• MW: 241.320050954819
• CID: 5860949
• PubChem ID: 165689025
• Update Time: 2025-10-28

3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• 2229440-20-2
• EN300-1973563

• Inchi： 1S/C14H21F2N/c1-13(2,3)11-7-5-6-10(8-11)9-14(4,17)12(15)16/h5-8,12H,9,17H2,1-4H3
• InChI Key： OILPKJNOUOTIIJ-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CC=CC(=C1)C(C)(C)C)N)F

Computed Properties

• Exact Mass: 241.16420600g/mol
• Monoisotopic Mass: 241.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine

Research Brief on 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS: 2229440-20-2)

3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS: 2229440-20-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorinated and tert-butylphenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and enzyme inhibition. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have reported successful synthesis routes that minimize by-products and enhance scalability, which is critical for future industrial production and clinical trials.

In terms of biological activity, preliminary investigations suggest that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. For instance, in vitro studies have demonstrated its ability to modulate monoamine oxidase (MAO) activity, which is implicated in conditions such as Parkinson's disease and depression. The difluoro and tert-butyl groups are believed to enhance the compound's binding affinity and selectivity, making it a promising candidate for further drug development.

Moreover, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine has favorable bioavailability and a relatively long half-life, which are desirable traits for therapeutic agents. However, further in vivo studies are required to fully elucidate its safety profile and potential side effects.

In conclusion, 3-(3-tert-butylphenyl)-1,1-difluoro-2-methylpropan-2-amine represents a promising avenue for future research in the chemical biology and pharmaceutical sectors. Its unique structural features and demonstrated biological activities make it a compelling candidate for the development of novel therapeutics. Continued research efforts should focus on optimizing its synthesis, expanding its therapeutic applications, and conducting rigorous preclinical and clinical evaluations to translate these findings into viable medical treatments.